1-(4-Ethoxyphenyl)-3-(2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)thiourea
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Description
1-(4-Ethoxyphenyl)-3-(2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)thiourea is a useful research compound. Its molecular formula is C21H23N3O2S and its molecular weight is 381.49. The purity is usually 95%.
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Scientific Research Applications
Anticancer Activity
Synthesis and Breast Anticancer Activity : Research has shown the synthesis of new quinoline derivatives, including a method that could potentially be related to the synthesis of the compound of interest, demonstrating significant anticancer activity against the breast cancer MCF-7 cell line. Compounds synthesized showed strong anticancer activity, indicating the therapeutic potential of quinoline derivatives in cancer treatment (Gaber et al., 2021).
Antimicrobial and Anticonvulsant Activities
Antimicrobial and Anticonvulsant Activities : New thioxoquinazolinone derivatives, which share a structural similarity with the compound , have been synthesized and evaluated for their antimicrobial and anticonvulsant properties. Some derivatives exhibited broad-spectrum activity against tested Gram-positive and Gram-negative bacteria, as well as fungi, and showed potent anticonvulsant activity (Rajasekaran et al., 2013).
Synthesis and Structural Analysis
Synthesis and Structural Analysis : The compound and related derivatives have been the subject of synthesis and structural analysis to explore their potential applications further. Studies include the synthesis of bis[4-oxo-3-(2-ethoxycarbonylphenyl)-3,4-dihydroquinazolin-2-yl]disulfide, showcasing the diverse synthetic approaches and structural characterizations of quinoline derivatives (Rimaz et al., 2009).
Potential Dual Inhibitors for Tyrosine Kinases
Cytotoxic Activity and Tyrosine Kinase Inhibition : A study described the preparation of a new derivative exhibiting potent cytotoxic activity against human cancer cell lines, including cervical, lung adenocarcinoma, and triple-negative breast cancer cells. This derivative also showed significant inhibitory activity towards VEGFR-2 and EGFR tyrosine kinases, highlighting the potential of such compounds as effective anticancer agents (Riadi et al., 2021).
Properties
IUPAC Name |
1-(4-ethoxyphenyl)-3-[2-(7-methyl-2-oxo-1H-quinolin-3-yl)ethyl]thiourea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N3O2S/c1-3-26-18-8-6-17(7-9-18)23-21(27)22-11-10-16-13-15-5-4-14(2)12-19(15)24-20(16)25/h4-9,12-13H,3,10-11H2,1-2H3,(H,24,25)(H2,22,23,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IOOUBPFWDINMFJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=S)NCCC2=CC3=C(C=C(C=C3)C)NC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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